ethyl 4-(1-(5-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[1-(5-chloro-2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H21ClN6O2/c1-3-28-19(27)25-8-6-24(7-9-25)17-15-11-23-26(18(15)22-12-21-17)16-10-14(20)5-4-13(16)2/h4-5,10-12H,3,6-9H2,1-2H3
• InChI Key: ITZVROGFQOXKRV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=NC=NC3=C2C=NN3C4=C(C=CC(=C4)Cl)C
• Molecular Formula: C19H21ClN6O2
• Molecular Weight: 400.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazolo[3,4-d]pyrimidine ring, a piperazine ring, and a carboxylate ester group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Scientific Research Applications

Anticancer Activity

• The compound’s structural features make it a potential candidate for cancer therapy. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Antimicrobial Properties

• Ethyl 4-(1-(5-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperazine-1-carboxylate has shown promise as an antimicrobial agent. It may exhibit activity against bacteria, fungi, and other pathogens. .

Anti-inflammatory Effects

• Some studies suggest that this compound possesses anti-inflammatory properties. It could be valuable in managing inflammatory conditions, such as rheumatoid arthritis or inflammatory bowel diseases. .

Neuroprotective Potential

• Neurodegenerative diseases like Alzheimer’s and Parkinson’s require effective treatments. Ethyl 4-(1-(5-chloro-2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperazine-1-carboxylate might offer neuroprotective effects. .

Antiviral Activity

• The compound’s structure suggests it could interfere with viral replication. .

Metabolic Disorders

• Preliminary data hint at its role in metabolic regulation. Researchers are exploring its impact on glucose metabolism, lipid profiles, and insulin sensitivity. .

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this and similar compounds.